Cas no 1257850-93-3 ((S)-N-Boc-2-(2-Oxoethyl)morpholine)

• Product Name: (S)-N-Boc-2-(2-Oxoethyl)morpholine
• CAS No: 1257850-93-3
• MF: C₁₁H₁₉NO₄
• MW: 229.27286362648
• MDL: MFCD17010134
• CID: 821539
• Update Time: 2026-04-29

(S)-N-Boc-2-(2-Oxoethyl)morpholine Chemical and Physical Properties

Names and Identifiers

• (S)-N-Boc-2-(2-Oxoethyl)morpholine
• (2S)-2-(2-Oxoethyl)-4-morpholinecarboxylic acid tert-butyl ester
• (S)-N-Boc-2-(2-Oxo-ethyl)-morpholine
• tert-butyl (2S)-2-(2-oxoethyl)morpholine-4-carboxylate

• MDL： MFCD17010134
• Inchi： InChI=1S/C11H19NO4/c1-11(2,3)16-10(14)12-5-7-15-9(8-12)4-6-13/h6,9H,4-5,7-8H2,1-3H3/t9-/m0/s1
• InChI Key： XEPDBSLMMIBFBX-VIFPVBQESA-N
• SMILES： CC(C)(C)OC(=O)N1CCO[C@@H](CC=O)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 5

Experimental Properties

• Density: 1.088
• Boiling Point: 330 ºC
• Flash Point: 153 ºC

Additional information on (S)-N-Boc-2-(2-Oxoethyl)morpholine

Comprehensive Overview of (S)-N-Boc-2-(2-Oxoethyl)morpholine (CAS No. 1257850-93-3): Properties, Applications, and Industry Insights

(S)-N-Boc-2-(2-Oxoethyl)morpholine (CAS No. 1257850-93-3) is a chiral morpholine derivative widely recognized for its role as a key intermediate in pharmaceutical synthesis and organic chemistry. The compound features a Boc-protected amine group and a reactive 2-oxoethyl moiety, making it invaluable for asymmetric synthesis and drug discovery. Its stereospecificity and functional group compatibility align with modern trends in green chemistry and sustainable manufacturing, addressing growing demands for eco-friendly synthetic routes.

In recent years, the pharmaceutical industry has prioritized chiral building blocks like (S)-N-Boc-2-(2-Oxoethyl)morpholine due to their ability to enhance drug efficacy and reduce side effects. Searches for "Boc-protected morpholine derivatives" and "CAS 1257850-93-3 applications" have surged, reflecting interest in its use for peptide coupling, enzyme inhibitors, and bioconjugation. The compound’s low toxicity profile and high purity standards further support its adoption in GMP-compliant processes.

From a synthetic perspective, (S)-N-Boc-2-(2-Oxoethyl)morpholine serves as a versatile precursor for N-heterocycle functionalization. Its ketone group enables reductive amination or nucleophilic additions, while the Boc group offers orthogonal protection strategies. Researchers frequently inquire about "scalable synthesis of 1257850-93-3" and "chiral auxiliaries for morpholine derivatives," highlighting its relevance in industrial-scale API production.

The compound’s stability under mild conditions makes it ideal for flow chemistry and continuous manufacturing—topics trending in AI-driven drug development forums. Analytical techniques like HPLC chiral separation and NMR spectroscopy are critical for quality control, as emphasized by queries such as "1257850-93-3 characterization methods." Regulatory compliance with ICH guidelines ensures its suitability for preclinical studies.

Emerging applications include PROTACs (Proteolysis-Targeting Chimeras) and covalent inhibitor design, where the 2-oxoethyl group acts as a linker. Patent analyses reveal its use in kinase inhibitors and neurodegenerative disease therapeutics, correlating with search trends for "morpholine-based drug candidates 2024." Suppliers often highlight batch-to-batch consistency and custom synthesis options to meet diverse R&D needs.

In conclusion, (S)-N-Boc-2-(2-Oxoethyl)morpholine (CAS 1257850-93-3) bridges academic research and industrial innovation. Its structural modularity and regioselective reactivity position it as a cornerstone in modern medicinal chemistry, answering pressing demands for targeted therapies and cost-effective process optimization.